Cas no 112196-49-3 (L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-D-alanyl-)

• Product Name: L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-D-alanyl-
• CAS No: 112196-49-3
• MF: C₁₁H₂₀N₂O₅
• MW: 260.286903381348
• CID: 1199836
• PubChem ID: 14018925
• Update Time: 2025-04-20

L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-D-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-D-alanyl-
• (S)-2-((R)-2-tert-butoxycarbonylamino-1-hydroxy-propylamino)-propionic acid
• BOCNH-D-Ala-L-Ala-OH
• (2S)-2-[(2R)-2-[(tert-butoxycarbonyl)amino]propanamido]propanoic acid
• (S)-2-((R)-2-tert-butoxycarbonylamino-1-hydroxy-propylamino)-propionic acid BOCNH-D-Ala-L-Ala-OH
• 112196-49-3
• SCHEMBL9980754

• Inchi： 1S/C11H20N2O5/c1-6(8(14)12-7(2)9(15)16)13-10(17)18-11(3,4)5/h6-7H,1-5H3,(H,12,14)(H,13,17)(H,15,16)/t6-,7+/m1/s1
• InChI Key： BZNDDHWTEVCBAD-RQJHMYQMSA-N
• SMILES： O(C(N[C@H](C)C(N[C@H](C(=O)O)C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 260.1373
• Monoisotopic Mass: 260.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 104.73